Ytterbium-167
CAS No.: 14041-45-3
Cat. No.: VC1640607
Molecular Formula: Y
Molecular Weight: 166.93495 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 14041-45-3 |
---|---|
Molecular Formula | Y |
Molecular Weight | 166.93495 g/mol |
IUPAC Name | ytterbium-167 |
Standard InChI | InChI=1S/Yb/i1-6 |
Standard InChI Key | NAWDYIZEMPQZHO-VENIDDJXSA-N |
Isomeric SMILES | [167Yb] |
SMILES | [Yb] |
Canonical SMILES | [Yb] |
Introduction
Physical and Nuclear Properties
Basic Atomic Data
Ytterbium-167 has distinctive physical and nuclear properties that define its behavior. The precise atomic weight of Ytterbium-167 is 166.934949605 atomic mass units, making it significantly lighter than the naturally occurring isotopes of ytterbium . Like all isotopes of ytterbium, it has 70 protons, but its distinctive feature is having 97 neutrons.
The following table summarizes the key physical and nuclear properties of Ytterbium-167:
Property | Value |
---|---|
Symbol | ¹⁶⁷Yb |
Atomic number | 70 |
Neutron number | 97 |
Nucleon number (mass number) | 167 |
Atomic weight | 166.934949605 amu |
Natural abundance | None (synthetic) |
Half-life | 17.5(2) minutes |
Half-life in seconds | 1.050 × 10³ seconds |
Mass excess | -60.594053 MeV |
Binding energy | 8.106226 MeV |
Magnetic moment | 0.623 μ |
Quadrupole moment | 2.7 |
These fundamental properties are essential for understanding the behavior of Ytterbium-167 in nuclear reactions and its decay processes .
Nuclear Structure
The nuclear structure of Ytterbium-167 is characterized by specific quantum mechanical properties that influence its stability and decay behavior. It has a spin of 5/2 and negative parity (-1), which provides important information about its nuclear energy states and possible decay modes .
The electronic configuration of ytterbium is [Xe]4f¹⁴6s², though this refers to the neutral atom rather than the nucleus specifically. The nuclear structure of Ytterbium-167, with its 97 neutrons, places it in an unstable region of the nuclide chart, leading to its radioactive nature.
An important aspect of nuclear structure analysis involves identifying nuclei with the same neutron number (isotones) or the same nucleon number (isobars). Ytterbium-167 is part of an isotonic series with N=97, which includes isotopes ranging from Barium-153 to Lead-179 . The isobaric series with A=167 includes isotopes from Europium-167 to Platinum-167 .
Decay Characteristics
Ytterbium-167 decays primarily through electron capture (EC) and positron emission (β⁺) with 100% probability to Thulium-167 . The decay energy associated with this process is 1.953(4) MeV . Following this initial decay, the resulting Thulium-167 continues the decay chain, ultimately resulting in stable Erbium-167 .
The decay of Ytterbium-167 produces gamma radiation, with a reported gamma-ray energy of 0.118 MeV . The complete decay process can be represented as:
¹⁶⁷Yb → ¹⁶⁷Tm + (EC/β⁺) + γ
¹⁶⁷Tm → ¹⁶⁷Er + (additional decay steps)
This decay pattern is significant for understanding the nuclear stability patterns in this region of the nuclide chart and has implications for research applications.
Discovery and Historical Context
The identification and characterization of Ytterbium-167 dates back to experiments conducted in the mid-20th century. A significant publication by Thomas H. Handley and Elmer L. Olson in the Physical Review in 1954 reported the discovery of an activity with an 18.5-minute half-life, which was attributed to Ytterbium-167 .
Their experimental approach involved proton bombardment of pure Tm₂O₃ (thulium oxide), followed by ion-exchange separation techniques. The researchers were able to determine the excitation function and identify the daughter products, which confirmed the activity as Ytterbium-167. Their gamma-ray spectrum analysis showed that this isotope decays by electron capture, producing a 0.118 MeV gamma ray and possibly other gamma radiation .
This early research established the fundamental decay properties of Ytterbium-167, laying the groundwork for further studies of this isotope. The slight difference between the half-life reported in the original discovery (18.5 minutes) and more recent measurements (17.5 minutes) reflects the refinement of measurement techniques and data over time .
Production Methods
The synthesis of Ytterbium-167 typically requires specialized nuclear facilities and techniques due to its unstable nature. Based on the available research, there are several methods for producing this isotope.
One documented approach involves nuclear reactions using accelerators. The historical method described in the 1954 publication involved proton bombardment of thulium oxide (Tm₂O₃), which presumably follows the nuclear reaction:
¹⁶⁹Tm(p,3n)¹⁶⁷Yb
This reaction involves bombarding thulium-169 (the only stable isotope of thulium) with protons, resulting in the emission of three neutrons and the formation of Ytterbium-167 .
Additionally, there appears to be a relationship between the production of Thulium-167 and Ytterbium isotopes. Research indicates that irradiation of enriched Ytterbium-171 oxide can produce Thulium-167, suggesting a connection in the production chains of these related isotopes .
The direct parent of Ytterbium-167 in naturally occurring decay chains is reported to be Lutetium-167 , although this is likely in the context of artificially created decay series rather than naturally occurring ones, as neither isotope exists in significant quantities in nature.
Decay Chain and Products
The decay of Ytterbium-167 follows a specific pattern within the broader context of nuclear decay chains. As previously noted, Ytterbium-167 decays through electron capture and positron emission to produce Thulium-167 .
The decay chain continues as Thulium-167 undergoes further decay to eventually reach stable Erbium-167. According to the data, the ultimate decay product of Ytterbium-167 is Erbium-167 with a 100% yield .
This decay sequence can be visualized as:
¹⁶⁷Lu → ¹⁶⁷Yb → ¹⁶⁷Tm → ¹⁶⁷Er (stable)
Where Lutetium-167 is the parent isotope of Ytterbium-167, though both are synthetic and must be produced through nuclear reactions .
Understanding these decay relationships is crucial for nuclear physics research, as it helps map the landscape of nuclear stability and transition processes across different elements and isotopes.
Applications and Research Significance
While Ytterbium-167 itself has limited direct applications due to its short half-life, research involving this isotope contributes to broader scientific understanding. The study of its nuclear properties and decay characteristics provides valuable data for nuclear models and theories.
Indirectly, Ytterbium-167 may be relevant to the production chain of Thulium-167, which has been investigated as a potential medical radionuclide. Research indicates that Thulium-167 is being studied as a potential Auger-electron emitter for targeted radionuclide therapy in nuclear medicine . The connection between Ytterbium-171 and the production of Thulium-167 suggests that understanding the nuclear reactions involving ytterbium isotopes is relevant to medical isotope production.
In the broader context, the study of short-lived isotopes like Ytterbium-167 contributes to our fundamental understanding of nuclear structure, stability, and decay mechanisms. This knowledge has implications for various fields, including nuclear physics, astrophysics (particularly nucleosynthesis processes), and potentially for medical and industrial applications of radioisotopes.
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